N-(2-fluorophenyl)-2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide
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Description
N-(2-fluorophenyl)-2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H15F2N5OS and its molecular weight is 387.41. The purity is usually 95%.
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Scientific Research Applications
Pharmacophore Design and Kinase Inhibition
- Imidazole scaffolds, similar to the one found in the compound, have been identified as selective inhibitors of p38 mitogen-activated protein (MAP) kinase, crucial for controlling proinflammatory cytokine release. This review highlighted the design, synthesis, and activity studies of compounds with tri- and tetra-substituted imidazole scaffolds. The selective inhibitors bind to the ATP pocket, replacing ATP and leading to higher binding selectivity and potency (Scior et al., 2011).
Therapeutic Versatility of Imidazo-based Compounds
- The imidazo[2,1-b]thiazole moiety, structurally related to the compound , has shown promise in medicinal chemistry due to its diverse pharmacological activities. This review covered extensive pharmacological activities of imidazo[2,1-b]thiazole derivatives developed between 2000-2018, providing insights for designing imidazo[2,1-b]thiazole-based compounds (Shareef et al., 2019).
Reactivity of Triazole-Thione Derivatives
- Triazole-thione derivatives, a class similar to the compound being studied, have shown high indicators of antioxidant and antiradical activity, impacting the overall condition and biochemical processes in patients exposed to high doses of radiation. The review summarized chemical transformations involving this class of compounds, offering new possibilities and opportunities provided by synthesized 1,2,4-triazole-3-tiones (Kaplaushenko, 2019).
Antimicrobial Applications of Azole Derivatives
- Azole derivatives, closely related to the compound under study, have been recognized for their potent antimicrobial activities. The review elaborated on the pharmacological aspects of azole derivatives, including imidazole, that possess antimicrobial activity. It discussed the structure-activity relationship and molecular docking studies to guide the synthesis of novel azole compounds with desirable biological activities (Emami et al., 2022).
Properties
IUPAC Name |
N-(2-fluorophenyl)-2-[[7-(4-fluorophenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F2N5OS/c19-12-5-7-13(8-6-12)24-9-10-25-17(24)22-23-18(25)27-11-16(26)21-15-4-2-1-3-14(15)20/h1-8H,9-11H2,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNTXOQUQBCJNCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=NN=C2SCC(=O)NC3=CC=CC=C3F)N1C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F2N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.